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Compound of Interest

Compound Name: 2-Methoxy-4-nitroaniline

Cat. No.: B147289

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2-Methoxy-4-nitroaniline (CAS No. 97-52-9). Adherence to these procedures is essential for
ensuring personnel safety and regulatory compliance in a laboratory setting.

Immediate Safety and Hazard Information

2-Methoxy-4-nitroaniline is a hazardous substance that is harmful if swallowed, in contact

with skin, or if inhaled. It is also suspected of causing cancer.[1] Therefore, strict adherence to
safety protocols is mandatory.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes the required PPE for handling 2-Methoxy-4-nitroaniline.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with a butyl
rubber outer glove and a nitrile

inner glove is recommended.

Butyl rubber offers good
resistance to nitro compounds.
[2][3] Nitrile gloves provide a
good general barrier, and
double-gloving offers additional
protection in case of a breach

of the outer glove.

Eye Protection

Chemical safety goggles or a

full-face shield.

Protects eyes from dust
particles and potential

splashes.

Skin and Body Protection

Chemical-resistant lab coat or
apron worn over long-sleeved

clothing and closed-toe shoes.

Prevents skin contact with the

chemical.

Respiratory Protection

See the Respiratory Protection
table below for specific
guidance based on exposure

levels.

Protects against inhalation of

harmful dust.

Respiratory Protection Guidelines

An established Occupational Exposure Limit (OEL) for 2-Methoxy-4-nitroaniline is not

available. Therefore, the OSHA Permissible Exposure Limit (PEL) for p-Nitroaniline of 3 mg/m3

over an 8-hour time-weighted average (TWA) will be used as a conservative surrogate.[4][5]
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Exposure Scenario Required Respiratory Protection

Activities with potential for dust generation (e.g., A NIOSH-approved N95 or higher particulate

weighing, transferring solid) respirator.
Exceeding the OEL (3 mg/m3) or in poorly A full-facepiece respirator with a combination
ventilated areas organic vapor/particulate cartridge (P100).

A self-contained breathing apparatus (SCBA)

Emergency situations (e.g., large spills) with a full facepiece operated in a pressure-
demand or other positive-pressure mode.

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risk.

Handling Workflow

The following diagram outlines the standard operating procedure for handling 2-Methoxy-4-

nitroaniline in a laboratory setting.
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Handling Workflow for 2-Methoxy-4-nitroaniline

Preparation

Designate Handling Area
(Fume Hood)

Assemble and Inspect PPE

Gather Materials and Spill Kit

Don Appropriate PPE

Weigh and Transfer Chemical
(in fume hood)

Perform Experiment

Cleanup and Dgcontamination

Decontaminate Glassware and Equipment

:

Clean Work Area

Waste Disposal

Segregate Contaminated PPE and Materials

Label Hazardous Waste Container

Store in Designated Satellite Accumulation Area
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Hierarchy of Controls for 2-Methoxy-4-nitroaniline

Elimination
(Most Effective)
Substitution Not feasible for research purposes.
Engineering Controls Use a less hazardous chemical if possible.
Administrative Controls Work in a certified chemical fume hood.
Personal Protective Equipment (PPE) Follow Standard Operating Procedures (SOPS).
(Least Effective) Provide safety training.

Wear required gloves, eye protection,
lab coat, and respirator as needed.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methoxy-4-nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147289#personal-protective-equipment-for-handling-
2-methoxy-4-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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